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Compound of Interest

1,3-Dichloro-6-
Compound Name: , o
methoxyisoquinoline

Cat. No.: B1344057

Information regarding 1,3-Dichloro-6-methoxyisoquinoline is not readily available in public
chemical databases. Extensive searches did not yield a specific CAS number or molecular
formula for this particular compound.

While data for the requested molecule is elusive, comprehensive information is available for
structurally similar compounds, which may be of interest to researchers, scientists, and drug
development professionals. This technical guide provides available data on these related
isoquinoline derivatives.

Closely Related Compounds

Detailed chemical and physical properties are available for the following related compounds:
e 1,3-Dichloroisoquinoline

e 1,3-Dichloro-6,7-dimethoxyisoquinoline

 1,3-Dichloro-6-methylisoquinoline

Data Presentation

The following tables summarize the key quantitative data for these related compounds for easy
comparison.
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Table 1: Chemical Identifiers

Compound Name CAS Number Molecular Formula
1,3-Dichloroisoquinoline 7742-73-6[1] CoHsCI2N[1]
1,3-Dichloro-6,7-
_ _ o 24623-42-5[2][3] C11H9CI2NO2[2][3]
dimethoxyisoquinoline
1,3-Dichloro-6-
] o 21902-38-5[4] C10H7CI2N[4]
methylisoquinoline
Table 2: Physical Properties
Compound Name Molecular Weight Melting Point (°C)
1,3-Dichloroisoquinoline 198.05 g/mol [1] 121-122
1,3-Dichloro-6,7- ]
) ] o 258.10 g/mol [2] Not available
dimethoxyisoquinoline
1,3-Dichloro-6- .
212.073 g/mol [4] Not available

methylisoquinoline

Experimental Protocols

Due to the lack of specific information for 1,3-Dichloro-6-methoxyisoquinoline, a detailed
experimental protocol for its synthesis or use cannot be provided. However, a general synthetic
approach for a related compound, 1-chloro-3,6-dimethoxyisoquinoline, has been proposed.
This multi-step synthesis commences from commercially available starting materials and
involves several key transformations.

Proposed Synthesis of 1-Chloro-3,6-dimethoxyisoquinoline:
A plausible synthetic route involves the following key steps:

¢ Preparation of (3-methoxyphenyl)acetonitrile: This initial step involves the nucleophilic
substitution of the chloride in m-methoxybenzyl chloride with cyanide.
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e Reduction to 2-(3-methoxyphenyl)ethanamine: The nitrile group is reduced to a primary
amine, for example, through catalytic hydrogenation.

o Formylation: The primary amine is converted to its formamide derivative.

» Bischler-Napieralski Cyclization: This intramolecular electrophilic aromatic substitution
reaction forms the dihydroisoquinoline ring.

e Aromatization: The dihydroisoquinoline is oxidized to the corresponding isoquinoline.

e Introduction of the second methoxy group and chlorination: The final steps involve the
introduction of the second methoxy group and a chloro functionality. An alternative approach
is the direct chlorination of a 3,6-dimethoxyisoquinoline-1(2H)-one precursor using a
chlorinating agent like phosphorus oxychloride (POCIs).

Visualization of Synthetic Workflow

As a specific signaling pathway or experimental workflow involving 1,3-Dichloro-6-
methoxyisoquinoline could not be identified, a diagram for such a process cannot be
generated. However, a generalized workflow for the synthesis of a related compound, 1-chloro-
3,6-dimethoxyisoquinoline, is presented below.
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Caption: Proposed synthetic workflow for 1-chloro-3,6-dimethoxyisoquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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